Cas no 83379-36-6 (D-Talose-2-13C)

• Product Name: D-Talose-2-13C
• CAS No: 83379-36-6
• MF: C₆H₁₂O₆
• MW: 181.148537635803
• CID: 720849
• Update Time: 2025-06-13

D-Talose-2-13C Chemical and Physical Properties

Names and Identifiers

• D-Talose-2-13C (9CI)
• D-Talose-2-13C
• D-[2-13C]TALOSE

• Inchi： 1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3+,4+,5+,6?/m1/s1/i5+1
• InChI Key： WQZGKKKJIJFFOK-IWCPBKJSSA-N
• SMILES： O1C([13C@H]([C@H]([C@H]([C@H]1CO)O)O)O)O

Additional information on D-Talose-2-13C

Comprehensive Guide to D-Talose-2-13C (CAS No. 83379-36-6): Applications, Synthesis, and Isotopic Labeling Insights

D-Talose-2-13C (CAS No. 83379-36-6) is a 13C-labeled isotopologue of the rare hexose sugar D-talose, gaining significant attention in metabolic research, pharmaceutical development, and NMR spectroscopy. As a stable isotope-labeled compound, it serves as a critical tool for tracing biochemical pathways, enabling researchers to unravel complex metabolic networks with precision. The strategic incorporation of carbon-13 at the C-2 position enhances its utility in isotopic tracer studies, particularly in carbohydrate metabolism investigations.

The growing demand for isotopically labeled sugars like D-Talose-2-13C aligns with contemporary research trends in precision medicine and systems biology. Scientists frequently search for "13C-labeled sugar applications" or "how to use D-talose in metabolic studies," reflecting its relevance in decoding disease mechanisms. Its unique stereochemical configuration (C-2 epimer of D-galactose) makes it valuable for studying enzyme specificity and glycosylation processes, topics increasingly explored in glycobiology and biopharmaceutical development.

Synthesis of D-Talose-2-13C typically involves enzymatic methods or chemical synthesis with 13C-enriched precursors, a process often queried as "synthesis of labeled talose" in academic databases. The compound's purity (>98% by HPLC) and isotopic enrichment (≥99% 13C at C-2) are crucial parameters for research reproducibility, addressing the scientific community's emphasis on research reproducibility standards. Recent publications highlight its use in fluxomics to map metabolic pathways in cancer cells and microbial systems.

From an analytical perspective, D-Talose-2-13C demonstrates exceptional utility in LC-MS and NMR-based metabolomics. Researchers investigating "best internal standards for sugar analysis" frequently consider this compound due to its minimal natural abundance, which reduces background interference. Its chemical stability under physiological conditions (pH 7.0–7.4, 37°C) makes it ideal for in vitro and in vivo studies, particularly in exploring the pentose phosphate pathway and glycan biosynthesis.

The pharmaceutical industry values D-Talose-2-13C for drug metabolism studies, especially for carbohydrate-based therapeutics. With increasing searches for "labeled sugars in drug development," this compound aids in understanding drug distribution and catabolism without radioactive risks. Its application extends to probiotic research, where scientists track microbial utilization of rare sugars to develop prebiotic formulations—a trending topic in gut microbiome studies.

Storage and handling of D-Talose-2-13C require attention to hygroscopicity, a common challenge noted in queries about "stable isotope storage conditions." Best practices recommend desiccated storage at -20°C under inert atmosphere to maintain isotopic integrity. The compound's solubility profile (freely soluble in water, slightly soluble in methanol) is frequently documented in protocol databases, supporting experimental design for diverse applications.

Emerging applications include its use in structural biology to determine protein-carbohydrate interactions via 13C-detected NMR, addressing popular queries about "NMR methods for sugar-protein binding." As synthetic biology advances, D-Talose-2-13C serves as a building block for engineered metabolic pathways—a hotspot in sustainable bioproduction research. These multidimensional uses position it as a versatile reagent in both academic and industrial settings.